2-[[3-(3-ethoxypropyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[[3-(3-ethoxypropyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C24H25N3O4S/c1-3-30-13-7-12-27-23(29)22-21(18-10-4-5-11-19(18)31-22)26-24(27)32-15-20(28)25-17-9-6-8-16(2)14-17/h4-6,8-11,14H,3,7,12-13,15H2,1-2H3,(H,25,28)
• InChI Key: IPCHQEJVOWUNLY-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=CC(=C4)C
• Molecular Formula: C24H25N3O4S
• Molecular Weight: 451.5 g/mol
• CAS No.: 866894-82-8

Description

2-[[3-(3-ethoxypropyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C24H25N3O4S and its molecular weight is 451.54. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Research on compounds with similar structural motifs, such as 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides, reveals a focus on their crystal structures to understand molecular conformations and interactions. For example, studies by Subasri et al. (2016, 2017) have explored the crystal structures of related acetamide compounds, highlighting their folded conformations and intramolecular interactions (Subasri et al., 2016), (Subasri et al., 2017). These insights are crucial for understanding the chemical behavior and potential reactivity of such molecules.

Synthesis and Biological Activities

The synthesis of pyrimidine derivatives and their biological evaluation for therapeutic applications is a significant area of research. Compounds with pyrimidine rings have been investigated for their potential as dual thymidylate synthase and dihydrofolate reductase inhibitors, with studies demonstrating their efficacy in inhibiting these critical enzymes involved in nucleotide synthesis, which is a promising approach for cancer therapy (Gangjee et al., 2008). Similarly, the design and synthesis of classical and nonclassical antifolates based on pyrimidine derivatives showcase their potential as antitumor agents, with some compounds showing potent inhibitory activities against human dihydrofolate reductase and various tumor cells in culture (Gangjee et al., 2007).

Antimicrobial and Anticancer Applications

The antimicrobial and anticancer activities of pyrimidine and thiazolidine derivatives have been extensively studied, with some derivatives showing promising activities against bacterial and fungal pathogens, as well as human cancer cell lines. For instance, compounds derived from visnaginone and khellinone have been evaluated for their COX-2 inhibitory, analgesic, and anti-inflammatory activities, indicating potential applications in treating inflammation and pain (Abu‐Hashem et al., 2020). Additionally, novel pyrimidinone and oxazinone derivatives have shown significant anticancer activities, suggesting their potential as therapeutic agents in cancer treatment (Al-Sanea et al., 2020), (Horishny et al., 2021).